Cas no 1368615-14-8 (5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine
• CAS No: 1368615-14-8
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6005865
• PubChem ID: 82469655
• Update Time: 2025-06-09

5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine
• EN300-1842320
• 1368615-14-8

• Inchi： 1S/C12H14N2O/c1-7-4-9(3)10(5-8(7)2)11-6-12(13)14-15-11/h4-6H,1-3H3,(H2,13,14)
• InChI Key： DIPSXNLPVSOMSJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine (CAS No. 1368615-14-8)

5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine, identified by its CAS number 1368615-14-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the trimethylphenyl moiety enhances its lipophilicity, making it a promising candidate for modulating biological targets.

In recent years, the demand for novel heterocyclic compounds like 5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine has surged due to their potential in addressing unmet medical needs. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's unique structure allows for selective binding to specific enzyme pockets, a feature highly sought after in precision medicine.

The synthesis of 5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis have been explored to improve yield and reduce reaction times, aligning with the growing emphasis on green chemistry principles. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for preclinical studies.

From an industrial perspective, CAS 1368615-14-8 is often discussed in the context of high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its compatibility with catalytic hydrogenation and other large-scale production methods makes it attractive for manufacturers. Additionally, its stability under various pH conditions has been investigated for formulation development, a topic frequently searched by professionals in pharmaceutical technology forums.

Environmental and safety profiles of 5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine are also under scrutiny, reflecting the broader trend of sustainable chemical design. Regulatory databases highlight its compliance with REACH and ICH guidelines, addressing common queries about its commercial viability. As the industry shifts toward bio-based solvents, studies on its solubility in deep eutectic solvents (DES) have emerged, showcasing innovation in process optimization.

In conclusion, 5-(2,4,5-trimethylphenyl)-1,2-oxazol-3-amine (CAS 1368615-14-8) represents a convergence of medicinal chemistry and industrial application. Its versatility as a building block for bioactive molecules positions it at the forefront of drug discovery trends, while its synthetic adaptability resonates with process chemists worldwide. Future research may explore its derivatives for neurodegenerative disease therapies, a hot topic in biomedical literature.